Cas no 88255-54-3 (Pentanoic acid, 3,3-diethyl-2,2-dimethyl-, methyl ester)

• Product Name: Pentanoic acid, 3,3-diethyl-2,2-dimethyl-, methyl ester
• CAS No: 88255-54-3
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 639661
• PubChem ID: 13113705
• Update Time: 2025-04-19

Pentanoic acid, 3,3-diethyl-2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3,3-diethyl-2,2-dimethyl-, methyl ester
• methyl 3,3-diethyl-2,2-dimethylpentanoate
• DTXSID80518830
• 88255-54-3

• Inchi： 1S/C12H24O2/c1-7-12(8-2,9-3)11(4,5)10(13)14-6/h7-9H2,1-6H3
• InChI Key： ZFPLFSPIJLWSNP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C(CC)(CC)CC)=O

Computed Properties

• Exact Mass: 200.177630004g/mol
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų